Cas no 186589-76-4 (5-Chloro-2-fluorophenol)

• Product Name: 5-Chloro-2-fluorophenol
• CAS No: 186589-76-4
• MF: C₆H₄ClFO
• MW: 146.546764373779
• MDL: MFCD04116357
• CID: 66301
• PubChem ID: 22482821
• Update Time: 2025-10-30

5-Chloro-2-fluorophenol Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-2-fluorophenol
• Phenol, 5-chloro-2-fluoro- (9CI)
• 2-Fluoro-5-chlorophenol
• Phenol,5-chloro-2-fluoro
• Phenol, 5-chloro-2-fluoro-
• 5-chloro-2-fluoro-phenol
• KSC493K2D
• OYEGPBZYKCARCW-UHFFFAOYSA-N
• SBB086518
• 5-Chloro-2-fluorophenol, AldrichCPR
• AM61358
• TRA0075744
• MB03336
• AS01380
• SY014480
• EN000991
• AB0030841
• ST2418712
• X3099
• MFCD04116357
• SCHEMBL1477834
• DTXSID70626054
• 186589-76-4
• CCG-302539
• CS-W019555
• AKOS009472425
• Z421826226
• GS-4286
• FT-0649389
• EN300-80356
• DB-007009

• MDL： MFCD04116357
• Inchi： 1S/C6H4ClFO/c7-4-1-2-5(8)6(9)3-4/h1-3,9H
• InChI Key： OYEGPBZYKCARCW-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(=C1)O)F

Computed Properties

• Exact Mass: 145.99300
• Monoisotopic Mass: 145.993
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 99.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 20.2

Experimental Properties

• Density: 1.409
• Boiling Point: 187.1℃ at 760 mmHg
• Flash Point: 66.949℃
• Refractive Index: 1.548
• PSA: 20.23000
• LogP: 2.18470

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Halophenols Fluorophenols
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on 5-Chloro-2-fluorophenol

Introduction to 5-Chloro-2-fluorophenol (CAS No. 186589-76-4)

5-Chloro-2-fluorophenol, identified by its Chemical Abstracts Service (CAS) number 186589-76-4, is a fluorinated aromatic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the class of halogenated phenols, which are widely recognized for their diverse biological activities and synthetic utility. The presence of both chlorine and fluorine substituents on the benzene ring imparts unique electronic and steric properties, making it a valuable intermediate in the development of novel chemical entities.

The structural features of 5-Chloro-2-fluorophenol contribute to its reactivity and potential applications. The chlorine atom, being more electron-withdrawing than fluorine, can influence the electronic distribution across the aromatic ring, affecting its interaction with biological targets. This characteristic has been exploited in medicinal chemistry to modulate binding affinities and selectivity in drug design. Similarly, the fluorine atom, known for its ability to enhance metabolic stability and binding interactions, plays a crucial role in optimizing pharmacokinetic profiles.

Recent advancements in computational chemistry have facilitated a deeper understanding of the molecular interactions involving 5-Chloro-2-fluorophenol. Molecular modeling studies have revealed that this compound can act as a versatile scaffold for designing small-molecule inhibitors targeting various therapeutic pathways. For instance, its structural motif has been shown to interact with enzymes involved in inflammatory responses and metabolic disorders. These insights have spurred interest in exploring its potential as a lead compound or intermediate in the synthesis of novel therapeutics.

In the realm of agrochemicals, 5-Chloro-2-fluorophenol has been investigated for its potential as a precursor in the development of advanced pesticides and herbicides. The halogenated phenol core is known to exhibit herbicidal activity by inhibiting key enzymes essential for plant growth. Furthermore, its stability under environmental conditions makes it a promising candidate for formulations that require prolonged efficacy. Research has demonstrated that derivatives of this compound can be tailored to target specific weed species while minimizing impact on non-target organisms.

The synthesis of 5-Chloro-2-fluorophenol involves well-established organic transformations, including halogenation and fluorination reactions. Modern synthetic methodologies have improved the efficiency and scalability of these processes, enabling access to high-purity material suitable for research and industrial applications. Advances in green chemistry principles have also led to the development of more sustainable synthetic routes, reducing waste generation and energy consumption.

From a pharmacological perspective, 5-Chloro-2-fluorophenol has been studied for its antimicrobial properties. Preliminary findings suggest that it can disrupt bacterial cell membranes and inhibit essential metabolic pathways. These activities make it an attractive candidate for developing new antibiotics or antimicrobial agents. Additionally, its ability to cross biological membranes enhances its potential as a drug delivery component, improving bioavailability and therapeutic efficacy.

The role of 5-Chloro-2-fluorophenol in material science is another emerging area of interest. Its unique chemical properties make it suitable for use in advanced polymers and coatings that require enhanced durability and functionality. For example, incorporating this compound into polymer matrices can improve flame retardancy and chemical resistance, making it valuable for high-performance materials used in industrial applications.

Regulatory considerations play a crucial role in the commercialization of compounds like 5-Chloro-2-fluorophenol. Compliance with safety standards ensures that its use in pharmaceuticals, agrochemicals, and other industries is both effective and safe. Ongoing research efforts are focused on optimizing synthetic routes to meet regulatory requirements while maintaining high yields and purity levels.

The future prospects of 5-Chloro-2-fluorophenol are promising, with ongoing studies exploring new applications and refining existing ones. Collaborative efforts between academia and industry are expected to accelerate innovation in this field, leading to novel applications across multiple sectors. As our understanding of molecular interactions continues to evolve, compounds like 5-Chloro-2-fluorophenol will remain at the forefront of chemical research.